Aerobactinate(3-)
Overview
Description
Aerobactinate(3-) is a tricarboxylate arising from deprotonation of the three carboxylic acid groups of aerobactin; major species at pH 7.3. It is a conjugate base of an aerobactin.
Scientific Research Applications
1. Iron Acquisition and Virulence in Pathogenic Bacteria
- Aerobactin plays a critical role in iron acquisition, enhancing biofilm formation, resistance to oxidative stress, and virulence in pathogenic bacteria like Yersinia pseudotuberculosis and Klebsiella pneumoniae. It's a crucial factor in the pathogenicity of these bacteria, contributing to their growth under iron-limited conditions and aiding in their survival and virulence within the host (Li et al., 2021; Bailey et al., 2018).
2. Photoreactivity and Iron(III) Coordination
- Research on the photoreactivity of iron(III)-aerobactin reveals interesting chemical dynamics. UV photolysis of the ferric aerobactin complex leads to specific molecular changes, affecting its ability to coordinate iron(III). These findings have implications for understanding how aerobactin functions under different environmental conditions (Küpper et al., 2006).
3. Role in Bacterial Competition and Growth
- In the context of bacterial competition and survival, aerobactin production can give certain bacteria a competitive edge. For example, Vibrio fischeri utilizes aerobactin to inhibit the growth of other vibrio species under iron-limiting conditions, demonstrating its role in interspecies competition and ecological dynamics (Eickhoff & Bassler, 2020).
4. Structural and Functional Characterization in Pathogens
- Detailed structural and functional studies of aerobactin synthetase from hypervirulent strains of bacteria provide insight into the mechanism of aerobactin biosynthesis. These studies contribute to our understanding of siderophore biosynthesis and could inform potential antivirulence strategies targeting aerobactin synthesis in pathogenic bacteria (Bailey et al., 2016).
5. Genetic Studies and Virulence
- Genetic analysis in bacteria like Escherichia coli has revealed the importance of aerobactin synthesis genes in bacterial virulence. Mutations in these genes lead to reduced pathogenicity, underscoring aerobactin's role in infection and disease processes (Gao et al., 2015).
Properties
Molecular Formula |
C22H33N4O13-3 |
|---|---|
Molecular Weight |
561.5 g/mol |
IUPAC Name |
4-[[(1S)-5-[acetyl(hydroxy)amino]-1-carboxylatopentyl]amino]-2-[2-[[(1S)-5-[acetyl(hydroxy)amino]-1-carboxylatopentyl]amino]-2-oxoethyl]-2-hydroxy-4-oxobutanoate |
InChI |
InChI=1S/C22H36N4O13/c1-13(27)25(38)9-5-3-7-15(19(31)32)23-17(29)11-22(37,21(35)36)12-18(30)24-16(20(33)34)8-4-6-10-26(39)14(2)28/h15-16,37-39H,3-12H2,1-2H3,(H,23,29)(H,24,30)(H,31,32)(H,33,34)(H,35,36)/p-3/t15-,16-/m0/s1 |
InChI Key |
KDHHWXGBNUCREU-HOTGVXAUSA-K |
Isomeric SMILES |
CC(=O)N(CCCC[C@@H](C(=O)[O-])NC(=O)CC(CC(=O)N[C@@H](CCCCN(C(=O)C)O)C(=O)[O-])(C(=O)[O-])O)O |
Canonical SMILES |
CC(=O)N(CCCCC(C(=O)[O-])NC(=O)CC(CC(=O)NC(CCCCN(C(=O)C)O)C(=O)[O-])(C(=O)[O-])O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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